Benzeneacetyl chloride, 4-(acetyloxy)-

• CAS No.: 65448-20-6
• Molecular Formula: C10H9ClO3
• Molecular Weight: 212.63 g/mol
• IUPAC Name: [4-(2-chloro-2-oxoethyl)phenyl] acetate
• InChI: InChI=1S/C10H9ClO3/c1-7(12)14-9-4-2-8(3-5-9)6-10(11)13/h2-5H,6H2,1H3
• InChI Key: VMRNOSREMVEDTC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)CC(=O)Cl

Description

Benzeneacetyl chloride, 4-(acetyloxy)- is a useful research compound. Its molecular formula is C10H9ClO3 and its molecular weight is 212.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of phosgene in toluene (20% w/w, 2.2 mL, 4.2 mmol), cooled in an ice bath, was added dropwise a solution of 60 (321 mg, 1.9 mmol) in 2 mL of toluene. The mixture was stirred in the same bath, which was left to come to room temperature on its own. After 18 h, the mixture was concentrated in vacuo to give 61, which was used in the next step without further purification. 1H NMR (400 MHz, CDCl3) δ 2.30 (s, 3H), 5.28 (s, 2H), 7.13 (d, J=8.6 Hz, 2H), 7.42 (d, J=8.7 Hz, 2H).

Synthesis routes and methods II

Procedure details

250 mg of p-acetoxyphenylacetic acid was dissolved in 5 ml of methylene chloride. To the solution were added, with ice cooling, a catalytic amount of N,N-dimethylformamide and 0.12 ml of oxalyl chloride. The mixture was stirred at room temperature for 1 hour. The reaction mixture was concentrated under reduced pressure to obtain p-acetoxyphenylacetyl chloride. This compound was dissolved in 5 ml of methylene chloride. To the solution was added 260 mg of a sulfur trioxide-dioxane complex with ice cooling. The mixture was stirred at room temperature for 2 hours. The solvent was removed by distillation under reduced pressure to obtain DL-2-(p-acetoxyphenyl)-2-sulfoacetyl chloride. This compound was dissolved in 5 ml of anhydrous tetrahydrofuran.